2-Dodecylbenzenesulfonic acid

Specification

• Description: Dodecylbenzenesulfonic acid solution (DBSA) is a non-volatile and non-hygroscopic acid catalyst majorly used in the trans-esterification reaction.; 2-Dodecylbenzenesulfonic acid belongs to the class of organic compounds known as benzenesulfonic acids and derivatives. These are organic compounds containing a sulfonic acid or a derivative thereof that is linked to a benzene ring. 2-Dodecylbenzenesulfonic acid exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-dodecylbenzenesulfonic acid is primarily located in the membrane (predicted from logP).; 2-dodecylbenzenesulfonic acid is a member of the class dodecylbenzenesulfonic acids that is benzenesulfonic acid in which the hydrogen at position 2 of the phenyl ring is substituted by a dodecyl group. It has a role as an animal metabolite.; Dodecylbenzenesulfonic acid is a colorless liquid. It is soluble in water. It is corrosive to metals and tissue. It is used to make detergents.
• CAS No.: 27176-87-0
• Molecular Formula: C18H30O3S; C12H25C6H4.SO3H; C18H30O3S
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 2-dodecylbenzenesulfonic acid
• Standard InChI: InChI=1S/C18H30O3S/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21/h12-13,15-16H,2-11,14H2,1H3,(H,19,20,21)
• Standard InChI Key: WBIQQQGBSDOWNP-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O
• Canonical SMILES: CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)O
• Boiling Point: greater than 440 °F at 760 mm Hg (USCG, 1999); > 440 °F = > 204.5 °C = > 477.7 deg K @ 1 atm
• Colorform: Light yellow to brown
• Flash Point: 300 °F (USCG, 1999); 300 °F open cup; 148.9 °C o.c.
• Melting Point: 10 °C